Cas no 1227594-24-2 (3-Bromomethyl-2-fluoro-5-(trifluoromethyl)pyridine)
3-Bromomethyl-2-fluoro-5-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromomethyl group at the 3-position, a fluorine atom at the 2-position, and a trifluoromethyl group at the 5-position—make it a versatile intermediate for introducing fluorinated motifs into target molecules. The bromomethyl group offers reactivity for further functionalization, while the electron-withdrawing trifluoromethyl and fluorine substituents enhance the compound's stability and influence its electronic properties. This compound is particularly valuable in the development of bioactive molecules, where fluorination is often employed to modulate lipophilicity, metabolic stability, and binding affinity. Its high purity and well-defined reactivity profile ensure reliable performance in synthetic applications.
1227594-24-2 structure
Product Name:3-Bromomethyl-2-fluoro-5-(trifluoromethyl)pyridine
CAS No:1227594-24-2
MF:C7H4BrF4N
MW:258.010974884033
CID:4689344
Update Time:2025-06-08
3-Bromomethyl-2-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromomethyl-2-fluoro-5-(trifluoromethyl)pyridine
- FCH1344523
- 3-Bromomethyl-2-fluoro-5-(trifluoromethyl)pyridine
-
- Inchi： 1S/C7H4BrF4N/c8-2-4-1-5(7(10,11)12)3-13-6(4)9/h1,3H,2H2
- InChI Key： ZZXXDXOORBTEQV-UHFFFAOYSA-N
- SMILES： BrCC1=C(N=CC(C(F)(F)F)=C1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Topological Polar Surface Area: 12.9
3-Bromomethyl-2-fluoro-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023026309-250mg |
3-Bromomethyl-2-fluoro-5-(trifluoromethyl)pyridine |
1227594-24-2 | 97% | 250mg |
$707.20 | 2023-09-03 | |
| Alichem | A023026309-500mg |
3-Bromomethyl-2-fluoro-5-(trifluoromethyl)pyridine |
1227594-24-2 | 97% | 500mg |
$960.40 | 2023-09-03 | |
| Alichem | A023026309-1g |
3-Bromomethyl-2-fluoro-5-(trifluoromethyl)pyridine |
1227594-24-2 | 97% | 1g |
$1596.00 | 2023-09-03 |
3-Bromomethyl-2-fluoro-5-(trifluoromethyl)pyridine Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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